Cas no 1676893-24-5 (NSC781406)

• Product Name: NSC781406
• CAS No: 1676893-24-5
• MF: C₂₉H₂₇F₂N₅O₅S₂
• MW: 627.681990861893
• MDL: MFCD30741837
• CID: 3011977
• PubChem ID: 127025628
• Update Time: 2024-11-01

NSC781406 Chemical and Physical Properties

Names and Identifiers

• NSC781406
• NSC-781406
• NSC 781406
• Benzenesulfonamide, 2,4-difluoro-N-[2-methoxy-5-[4-[3-[4-(methylsulfonyl)-1-piperazinyl]-1-propyn-1-yl]-6-quinolinyl]-3-pyridinyl]-
• AKOS040742318
• NSC781406?
• BCP20676
• G16030
• 2,4-difluoro-N-(5-{4-[3-(4-methanesulfonylpiperazin-1-yl)prop-1-yn-1-yl]quinolin-6-yl}-2-methoxypyridin-3-yl)benzenesulfonamide
• 1676893-24-5
• BSC89324
• 2,4-Difluoro-N-[2-methoxy-5-[4-[3-(4-methylsulfonylpiperazin-1-yl)prop-1-ynyl]quinolin-6-yl]pyridin-3-yl]benzenesulfonamide
• HY-100470
• CS-6958
• CHEMBL3763244
• MS-30833
• BDBM50145412

• MDL： MFCD30741837
• Inchi： 1S/C29H27F2N5O5S2/c1-41-29-27(34-43(39,40)28-8-6-23(30)18-25(28)31)17-22(19-33-29)21-5-7-26-24(16-21)20(9-10-32-26)4-3-11-35-12-14-36(15-13-35)42(2,37)38/h5-10,16-19,34H,11-15H2,1-2H3
• InChI Key： BBRINJUWZRLWKK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C3=CC=C4C(=C3)C(C#CCN3CCN(S(C)(=O)=O)CC3)=CC=N4)=CN=C2OC)(=O)=O)=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 627.14216765g/mol
• Monoisotopic Mass: 627.14216765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 139Ų

NSC781406 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives